3067-19-4(N-Acetyl-DL-Valine),A0125,D75569

N-Acetyl-DL-Valine Properties

Names and Identifiers

- 2-Acetamido-3-methylbutanoic acid
- N-Acetyl-DL-valine
- Ac-DL-Val-OH
- ACETYL-DL-VALINE, N-(P)
- N-Acetyl-L(DL)-valine
- 2-Acetamido-3-Methyl-Butanoic Acid
- Acetyl-DL-leucine
- Leucine,N-acetyl-,DL-(8CI)
- L-Valine,N-acetyl
- N2-acetylvaline
- N-acetyl-2-amino-3-methylbutyric acid
- N-acetylvalin
- N-acetyl-valine
- racemic N-acetyl valine
- Valine,N-acetyl-,L
- DL-Valine,N-acetyl-
- Valine, N-acetyl-, DL- (8CI)
- Acetyl-DL-valine
- DL-N-Acetylvaline
- NSC 122016
- AM20090430
- EN300-16582
- MFCD00026457
- N-Acetylvaline #
- NSC-19758
- FT-0683920
- NSC122016
- N-Acetyl-D,L-valine
- N-Acetyl-DL-valine (Ac-DL-Val-OH)
- FT-0631495
- Z56346999
- 2-acetamido-3-methylbutanoicacid
- AKOS016843235
- 3067-19-4
- CHEBI:169985
- A0125
- A858667
- A845643
- SY004616
- MFCD00066065
- Q-100388
- NSC19758
- InChI=1/C7H13NO3/c1-4(2)6(7(10)11)8-5(3)9/h4,6H,1-3H3,(H,8,9)(H,10,11
- CS-0094545
- DTXSID001031258
- NS00015165
- DL-Valine, N-acetyl-
- SY051376
- HY-W037981
- MFCD00066066
- Valine, N-acetyl-
- AKOS000121553
- A820473
- SCHEMBL193513
- FT-0629815
- NSC-122016
- D75569
- DB-047831
- DB-057650
- +Expand
- MDL： MFCD00066065
- InChIKey： IHYJTAOFMMMOPX-UHFFFAOYSA-N
- Inchi： 1S/C7H13NO3/c1-4(2)6(7(10)11)8-5(3)9/h4,6H,1-3H3,(H,8,9)(H,10,11)
- SMILES： CC(C(NC(C)=O)C(O)=O)C
- BRN： 1723835

Computed Properties

Exact Mass: 159.09000
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 4
Monoisotopic Mass: 159.09
Heavy Atom Count: 11
Complexity: 165
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: 2
Surface Charge: 0
Topological Polar Surface Area: 66.4A^2

Experimental Properties

LogP: 0.62260
PSA: 66.40000
Refractive Index: 1.456
Boiling Point: 362.2 °C at 760 mmHg
Melting Point: 145.0 to 149.0 deg-C
Flash Point: 172.8 °C
Solubility: 37g/l (experimental)
Color/Form: White crystals.
Density: 1.094

N-Acetyl-DL-Valine Security Information

Safety Term：S22;S24/25
Safety Instruction： S22-S24/25
Storage Condition：Store at 0 ° C

N-Acetyl-DL-Valine Customs Data

HS CODE：2924199090
Customs Data：

China Customs Code:
2924199090

Overview:

2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, packing

Summary:

2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

N-Acetyl-DL-Valine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003191-5g	Valine, N-acetyl-	3067-19-4	98%	5g	$8.00	2024-05-06
A2B Chem LLC	AB40789-5g	N-Acetyl-dl-valine	3067-19-4	98%	5g	$7.00	2024-04-20
Aaron	AR0031HD-5g	Valine, N-acetyl-	3067-19-4	98%	5g	$5.00
abcr	AB180115-5g	N-Acetyl-DL-valine, 98% (Ac-DL-Val-OH); .	3067-19-4	98%	5g	€85.90
Ambeed	A479265-5g	2-Acetamido-3-methylbutanoic acid	3067-19-4	98%	5g	$9.0
Apollo Scientific	BIA1797-25g	N-Acetyl-DL-valine	3067-19-4		25g	£70.00	2023-08-31
ChromaDex Standards	ASB-00001325-100-100mg	ACETYL	3067-19-4		100mg	$156.00
Enamine	EN300-16582-0.05g	2-acetamido-3-methylbutanoic acid	3067-19-4	94%	0.05g	$19.0
eNovation Chemicals LLC	D509642-5g	2-AcetaMido-3-Methylbutanoic acid	3067-19-4	97%	5g	$200	2022-10-16
Fluorochem	101200-5g	N-Acetyl-DL-valine	3067-19-4	98%	5g	￡20.00	2022-02-28

N-Acetyl-DL-Valine Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:3067-19-4)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:3067-19-4)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

N-Acetyl-DL-Valine Related Literature

1. Asymmetric resolution and molecular recognition. Part 2. The X-ray crystal structures of ephedrine–N-benzyloxycarbonyl-L-leucine and ephedrine–N-acetyl-L-valine

Ann Gorman,Robert O. Gould,Alexandra M. Gray,Paul Taylor,Malcolm D. Walkinshaw J. Chem. Soc. Perkin Trans. 2 1986 739
2. 14N overtone transition in double rotation solid-state NMR

Ibraheem M. Haies,James A. Jarvis,Lynda J. Brown,Ilya Kuprov,Philip T. F. Williamson,Marina Carravetta Phys. Chem. Chem. Phys. 2015 17 23748
3. Impact of particle size on the nutrition release and antioxidant activity of rape, buckwheat and rose bee pollens

Yuan Yuan,Shun Zhong,Zeyuan Deng,Guangyan Li,Hongyan Li Food Funct. 2023 14 1897
4. Study on the treatment effect of Polygonum cuspidatum for hyperuricemia in rats using the UPLC-ESI-QTOF/MS metabolomics approach

Chen Xu,Weijia Chen,Shu Liu,Zifeng Pi,Fengrui Song,Zhiqiang Liu Anal. Methods 2015 7 6777
5. A metabonomic study of adjuvant-induced arthritis in rats using ultra-performance liquid chromatography coupled with quadrupole time-of-flight mass spectrometry

Yao Qi,Zifeng Pi,Shu Liu,Fengrui Song,Na Lin,Zhiqiang Liu Mol. BioSyst. 2014 10 2617
6. Overriding ortho selectivity by template assisted meta-C–H activation of benzophenones

Emanuele Casali,Prakriti Kalra,Massimo Brochetta,Tania Borsari,Andrea Gandini,Tuhin Patra,Giuseppe Zanoni,Debabrata Maiti Chem. Commun. 2020 56 7281
7. Progress of 3-aminopyridinium-based synthetic receptors in anion recognition

Kumaresh Ghosh,Avik Ranjan Sarkar,Tanmay Sarkar,Santanu Panja,Debasis Kar RSC Adv. 2014 4 20114
8. Anion receptor chemistry: highlights from 2010

Marco Wenzel,Jennifer R. Hiscock,Philip A. Gale Chem. Soc. Rev. 2012 41 480
9. Unusual stereospecificity in the hydrogenation of an isopropenyl function with Wilkinson's catalyst; a route to chiral methyl valine

David H. G. Crout,Max Lutstorf,Philip J. Morgan,Robert M. Adlington,Jack E. Baldwin,Michael J. Crimmin J. Chem. Soc. Chem. Commun. 1981 1175
10. Unusual stereospecificity in the hydrogenation of an isopropenyl function with Wilkinson's catalyst; a route to chiral methyl valine

David H. G. Crout,Max Lutstorf,Philip J. Morgan,Robert M. Adlington,Jack E. Baldwin,Michael J. Crimmin J. Chem. Soc. Chem. Commun. 1981 1175

Related Categories

Solvents and Organic Chemicals Organic Compounds Acids/Esters

Cas no 3067-19-4 (N-Acetyl-DL-Valine)

N-Acetyl-DL-Valine Properties

Names and Identifiers

Computed Properties

Experimental Properties

N-Acetyl-DL-Valine Security Information

N-Acetyl-DL-Valine Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

N-Acetyl-DL-Valine Price

N-Acetyl-DL-Valine Suppliers

N-Acetyl-DL-Valine Related Literature

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